Cas no 91684-45-6 (Pentenol, methyl-(7CI,9CI))

Pentenol, methyl-(7CI,9CI) structure
Pentenol, methyl-(7CI,9CI) structure
Product Name:Pentenol, methyl-(7CI,9CI)
CAS No:91684-45-6
MF:C6H12O
MW:100.158882141113
CID:810067
PubChem ID:138190
Update Time:2025-04-19

Pentenol, methyl-(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentenol, methyl-(7CI,9CI)
    • 4-METHYL-3-PENTEN-2-OL
    • Methylpentenol
    • Pentenol,methyl
    • FT-0635229
    • NSC 31262
    • NSC-31262
    • NSC31262
    • 3-Penten-2-ol, 4-methyl-
    • 4-methyl-pent-3-en-2-ol
    • 3-Penten-2-ol, 4-methyl-,
    • AKOS006275077
    • 4325-82-0
    • 91684-45-6
    • 4-methylpent-3-en-2-ol
    • SCHEMBL714476
    • FT-0690271
    • EN300-171806
    • 4-methyl-3-pentene-2-ol
    • Pentenol, methyl-
    • (e)-2-hexen-2-ol
    • SCHEMBL504380
    • Inchi: 1S/C6H12O/c1-3-4-5-6(2)7/h5,7H,3-4H2,1-2H3/b6-5+
    • InChI Key: HEEAIHKOVDRAIC-AATRIKPKSA-N
    • SMILES: O/C(/C)=C/CCC

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.845
  • Boiling Point: 139.1°Cat760mmHg
  • Flash Point: 46.9°C
  • Refractive Index: 1.44
  • PSA: 20.23000
  • LogP: 1.33340
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